Cas no 14447-05-3 (2-Butynedioic acid,1,4-bis(2-methylpropyl) ester)

2-Butynedioic acid,1,4-bis(2-methylpropyl) ester structure
14447-05-3 structure
Product Name:2-Butynedioic acid,1,4-bis(2-methylpropyl) ester
CAS No:14447-05-3
MF:C12H18O4
MW:226.268924236298
CID:191318
PubChem ID:268023
Update Time:2025-04-19

2-Butynedioic acid,1,4-bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butynedioic acid,1,4-bis(2-methylpropyl) ester
    • bis(2-methylpropyl) but-2-ynedioate
    • AC1L6JDD
    • AC1Q5BPU
    • Acetylenedicarboxylic acid, diisobutyl ester
    • AG-J-30381
    • AR-1H6476
    • Butindisaeure-diisobutylester
    • butynedioic acid diisobutyl ester
    • CTK4C4092
    • diisobutyl acetylenedicarboxylate
    • NSC108049
    • SCHEMBL818755
    • 14447-05-3
    • NSC-108049
    • DTXSID50296158
    • Inchi: 1S/C12H18O4/c1-9(2)7-15-11(13)5-6-12(14)16-8-10(3)4/h9-10H,7-8H2,1-4H3
    • InChI Key: AOQQMPOCTZWDQA-UHFFFAOYSA-N
    • SMILES: O(C(C#CC(=O)OCC(C)C)=O)CC(C)C

Computed Properties

  • Exact Mass: 226.12054
  • Monoisotopic Mass: 226.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.039
  • Boiling Point: 307°C at 760 mmHg
  • Flash Point: 131°C
  • Refractive Index: 1.455
  • PSA: 52.6
  • LogP: 1.38820
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